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Welcome to the Technical Support Center for high-vacuum applications. This resource is
designed for researchers, scientists, and drug development professionals who encounter
challenges with plasticizer volatility in their experimental setups. This guide provides in-depth
troubleshooting advice, frequently asked questions (FAQs), and best practices to ensure the
integrity of your vacuum environment and the success of your research.

Introduction: The Challenge of Plasticizers in High-
Vacuum Environments

Plasticizers are additives used to increase the flexibility and durability of polymers. However, in
high-vacuum environments, these same compounds can become a significant source of
contamination.[1][2] Under reduced pressure, volatile and semi-volatile organic compounds
(VOCs), including plasticizers, can "outgas" or be released from the polymer matrix.[1][2][3]
This outgassing can lead to a host of problems, including:

o Contamination of sensitive surfaces: Outgassed molecules can condense on critical
components like optics, sensors, and experimental samples, compromising their
performance and leading to inaccurate results.[1][4][5]

e Increased pump-down times: The continuous release of gases from materials within the
vacuum chamber places an additional load on the vacuum pumps, extending the time
required to reach the desired pressure.[1]
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e Pressure instability: Ongoing outgassing can cause fluctuations in the vacuum level, which is
detrimental to processes requiring stable conditions.[1]

» Undesirable chemical reactions: In some applications, such as mass spectrometry,
outgassed plasticizers can react with analyte ions, leading to data misinterpretation.[6]

This guide will equip you with the knowledge to anticipate, troubleshoot, and mitigate these
issues effectively.

Part 1: Troubleshooting Guide - Diaghosing and
Resolving Plasticizer Contamination

This section addresses common problems encountered by users and provides a systematic
approach to troubleshooting.

Scenario 1: My high-vacuum system is failing to reach its base pressure, and the pump-down
time is significantly longer than usual.

Possible Cause: This is a classic symptom of a gas load issue, and outgassing from polymeric
materials is a primary suspect.[1] Plasticizers, being volatile additives, are a likely contributor to
this gas load.[1]

Troubleshooting Steps:

« ldentify Potential Sources: Conduct a thorough inventory of all materials inside your vacuum
chamber. Pay close attention to any plastics, elastomers (like O-rings), and adhesives.[3]
Materials like PVC and some formulations of Viton and Buna-N are known to contain
plasticizers that can outgas significantly.[2][6]

« |solate the Source (if possible): If your system allows, try to operate it with and without the
suspected components to see if the pump-down performance improves.

» Perform a Residual Gas Analysis (RGA): An RGA is an invaluable tool for identifying the
specific molecules present in your vacuum environment. The presence of high-mass organic
compounds can be a strong indicator of plasticizer contamination.
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» Implement a Bake-Out Procedure: A vacuum bake-out is a highly effective method for
accelerating the outgassing of volatile compounds from materials.[7] By heating the vacuum
chamber and its components to an elevated temperature (within the material's tolerance) for
an extended period (typically 24-48 hours), you can drive off a significant portion of the
trapped volatiles, including plasticizers.[7][8]

dot graph TD { A[Start: Slow Pump-Down] --> B{ldentify Polymer Components}; B --> C{Isolate
Suspected Components}; C --> D{Perform Residual Gas Analysis (RGA)}; D --> E{Plasticizer
Signature Detected?}; E -- Yes --> F[Implement Vacuum Bake-out]; F --> G[Re-evaluate
System Performance]; E -- No --> H[Investigate Other Leak Sources]; G --> I[Issue Resolved];
H --> I; } caption: Troubleshooting workflow for slow pump-down times.

Scenario 2: I'm observing unexpected peaks in my mass spectrometry data that are interfering
with my analysis.

Possible Cause: Contamination from plasticizers outgassing from components within the
vacuum system, such as O-rings, can lead to the formation of adducts or interfere with the
ionization of target molecules.[6] Phthalate esters are common culprits.[6]

Troubleshooting Steps:

e Review System Materials: Scrutinize all materials in the vacuum path, especially elastomeric
seals like Viton and Buna-N O-rings, which are known to contain plasticizers.[6]

e Solvent Extraction of Components: As a temporary solution, O-rings can be refluxed in a
solvent like hexane to extract surface-level plasticizers.[6] However, this is not a permanent
fix as more plasticizer can migrate from the bulk material over time.

o Material Substitution: The most effective long-term solution is to replace problematic
components with materials known for low outgassing. Consider using metal gaskets instead
of elastomeric O-rings where feasible.[9] For applications requiring elastomers, select grades
specifically formulated for high-vacuum use with minimal additives.

e Implement a System Bake-out: A thorough bake-out of the entire vacuum system can help
reduce the background level of plasticizer contamination.[8]
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Scenario 3: The performance of optical components within my vacuum chamber is degrading
over time.

Possible Cause: Volatile plasticizers can outgas and then condense on cooler surfaces, such
as lenses, mirrors, and sensors.[1][4] This condensed film can alter the optical properties of
these components.

Troubleshooting Steps:

o Material Selection is Critical: For any components placed within the vacuum chamber,
prioritize materials with low outgassing characteristics. The NASA Outgassing Database,
which provides data from ASTM E595 testing, is an excellent resource for selecting suitable
materials.[10][11]

o Pre-Baking of Components: Before installation, individual components, especially those
made of polymers, should be pre-baked under vacuum to drive off volatile compounds.[1][8]

e Maintain a Clean Environment: Handle all vacuum components with clean, powder-free
gloves to prevent the introduction of oils and other contaminants.[8]

o Strategic Placement and Temperature Control: If possible, consider the temperature
differentials within your chamber. Warmer surfaces are less likely to have contaminants
condense on them.

Part 2: Frequently Asked Questions (FAQS)

Q1: What are "low-outgassing" materials and how are they qualified?

Al: Low-outgassing materials are substances that release minimal volatile compounds under
vacuum conditions. The industry standard for qualifying these materials is ASTM E595.[10][11]
In this test, a material sample is heated to 125°C in a vacuum for 24 hours.[10][12] Two key
parameters are measured:

o Total Mass Loss (TML): The percentage of the material's initial mass that is lost during the
test. For space applications, NASA generally requires a TML of less than 1.0%.[3][10]
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e Collected Volatile Condensable Material (CVCM): The percentage of the initial mass that
condenses on a cooled collector plate. NASA's typical requirement for CVCM is less than
0.1%.[3][10]

Materials that meet these criteria are generally considered suitable for use in high-vacuum and
space applications.[11]

Parameter NASA Screening Level Description

The total percentage of mass
Total Mass Loss (TML) <1.0% lost by a material when

exposed to heat and vacuum.

] The percentage of outgassed
Collected Volatile

Condensable Material (CVCM)

<0.1% material that condenses on a

nearby cool surface.

Q2: Are there specific types of plasticizers | should avoid in high-vacuum applications?

A2: Yes. Low molecular weight plasticizers, such as some ortho-phthalates, tend to have higher
vapor pressures and are therefore more prone to outgassing.[13][14] When selecting
plasticized polymers, if possible, opt for those containing high molecular weight or polymeric
plasticizers.[15][16] These have significantly lower volatility due to their larger size and are less
likely to migrate out of the polymer matrix.[17][18]

Q3: Can | completely eliminate outgassing from my system?

A3: While completely eliminating outgassing is practically impossible as all materials release
some gas in a vacuum, you can significantly minimize it to a level that does not impact your
experiments.[3] This is achieved through a combination of careful material selection, pre-
treatment of components (like vacuum baking), and good vacuum practice.[1][8]

dot graph TD { subgraph "Minimizing Outgassing Strategy" A[Material Selection] --> B(Low
Outgassing Materials); C[Component Pre-Treatment] --> D(Vacuum Bake-out); E[System
Design & Operation] --> F(Good Vacuum Practices); end B --> G((Reduced Contamination)); D
--> G; F --> G; } caption: A multi-faceted approach to minimizing outgassing.
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Q4: What are some good material alternatives to plastics that contain volatile plasticizers?

A4: For many applications, metals like stainless steel (specifically 304L or 316L for ultra-high
vacuum) and aluminum are excellent choices due to their very low outgassing rates.[19][20]
Ceramics are also considered good vacuum materials, provided they are high-density and non-
porous.[9] If a polymer is necessary, consider options with inherently low outgassing that do not
require plasticizers for flexibility, such as PTFE (Teflon), PEEK, and polyimide (Vespel).[1][2]
[19]

Q5: How do | properly perform a vacuum bake-out?

A5: A proper vacuum bake-out involves heating the entire vacuum chamber and its internal
components under vacuum.

Experimental Protocol: Standard Vacuum Bake-Out

Preparation: Assemble the vacuum chamber with all internal components that will be used in
the experiment. Ensure all materials are rated for the intended bake-out temperature.

e Initial Pump-Down: Pump the system down to a rough or high vacuum level.

» Heating: Gradually heat the chamber using external heating tapes or blankets. A typical
bake-out temperature is between 120°C and 200°C, but this must not exceed the
temperature limit of the most sensitive component in your system.[7]

e Soaking: Maintain the target temperature for a prolonged period, typically 24 to 48 hours.[7]
During this time, the outgassing rate of water vapor and volatile organic compounds will
significantly increase and then begin to decrease as they are pumped away.

o Cool-Down: After the bake-out period, turn off the heaters and allow the system to cool down
to room temperature while still under vacuum.

e Final Pressure: Once cooled, the system should be able to achieve a lower ultimate pressure
more quickly than without the bake-out.

Part 3: Advanced Topics and Best Practices

Material Compatibility and Selection
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The foundation of a clean high-vacuum system is judicious material selection.[21][22] Beyond
simply avoiding highly plasticized materials, consider the following:

e Vapor Pressure: Choose materials with intrinsically low vapor pressure. Data for various
materials can often be found in vacuum technology handbooks and material science
databases.

 Alternatives to Phthalates: If a plasticized material is unavoidable, inquire about formulations
using non-phthalate plasticizers like terephthalates (e.g., DOTP), citrates, or polymeric
plasticizers, which often exhibit lower volatility.[23][24]

o Surface Finish: Smoother, non-porous surfaces have less surface area for gases to adsorb
and are easier to clean, leading to lower outgassing rates.[9]

Surface Treatments to Inhibit Plasticizer Migration

For applications where a plasticized material is essential, advanced surface modification
techniques can be employed to create a barrier that reduces plasticizer migration. These
methods include:

e Plasma Treatment: Exposing the polymer surface to a plasma can create a cross-linked,
denser surface layer that acts as a barrier to plasticizer diffusion.[25]

o UV Curing: Applying a UV-curable coating can create a non-volatile, solid barrier on the
surface of the plastic.[26]

e Thin Film Deposition: Technigues like Plasma Enhanced Chemical Vapor Deposition
(PECVD) can deposit a very thin, inert barrier layer onto the material's surface.[26]

These are specialized processes but can be highly effective for critical applications.

Conclusion

Minimizing the volatility of plasticizers in high-vacuum applications is a critical aspect of
ensuring experimental integrity and reliability. By understanding the principles of outgassing,
implementing rigorous troubleshooting procedures, making informed material choices, and
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utilizing techniques like vacuum bake-outs, researchers can create and maintain the clean
vacuum environment necessary for cutting-edge scientific and developmental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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